Cas no 13455-29-3 (Cobalt(II) iodide dihydrate)

• Product Name: Cobalt(II) iodide dihydrate
• CAS No: 13455-29-3
• MF: CoH₄I₂O₂
• MW: 348.772706031799
• CID: 86974
• Update Time: 2025-06-08

Cobalt(II) iodide dihydrate Chemical and Physical Properties

Names and Identifiers

• Cobalt(II) iodide dihydrate
• Cobaltiodidedihydrate
• Cobalt iodide
• Cobal (II) iodide hydrate
• cobalt(2+) diiodide
• cobaltous diiodide
• COBALT IODIDE DIHYDRATE
• COBALT(II) IODIDE DIHYDRATE ISO 9001：2015 REACH

• MDL： MFCD00150212
• Inchi： 1S/Co.2HI.2H2O/h;2*1H;2*1H2/q+2;;;;/p-2
• InChI Key： GIJGBKYNIRFTKD-UHFFFAOYSA-L
• SMILES： [Co](I)I.O.O

Computed Properties

• Exact Mass: 348.76300
• Monoisotopic Mass: 348.763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 2A^2

Experimental Properties

• Color/Form: Green Crystal
• Density: 2.90 [MER06]
• Melting Point: 99-101°C (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 18.46000
• LogP: 1.64280
• Solubility: Not determined

Cobalt(II) iodide dihydrate Security Information

• Hazard Category Code： 43-68
• Safety Instruction： 36/37-60
• Risk Phrases：R43; R68

Additional information on Cobalt(II) iodide dihydrate

Recent Advances in the Application of Cobalt(II) Iodide Dihydrate (CAS 13455-29-3) in Chemical and Biomedical Research

Cobalt(II) iodide dihydrate (CAS 13455-29-3) has recently garnered significant attention in the field of chemical and biomedical research due to its unique properties and versatile applications. This compound, with the chemical formula CoI₂·2H₂O, is a cobalt salt that has been extensively studied for its catalytic, magnetic, and potential therapeutic properties. Recent studies have explored its role in organic synthesis, material science, and even as a potential agent in biomedical applications, making it a compound of considerable interest to researchers.

One of the most notable advancements in the use of Cobalt(II) iodide dihydrate is its application in catalysis. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy as a catalyst in the synthesis of complex organic molecules, particularly in cross-coupling reactions. The study highlighted the compound's ability to facilitate C-C bond formation under mild conditions, offering a more sustainable alternative to traditional palladium-based catalysts. This finding is particularly relevant for pharmaceutical synthesis, where efficiency and environmental considerations are paramount.

In the realm of material science, Cobalt(II) iodide dihydrate has been investigated for its magnetic properties. Research published in Advanced Materials in early 2024 revealed that the compound exhibits unique spin-crossover behavior, which could be harnessed for the development of next-generation magnetic storage devices. The study also suggested potential applications in spintronics, a field that leverages electron spin for information processing. These findings underscore the compound's versatility beyond traditional chemical applications.

Biomedical research has also explored the potential therapeutic applications of Cobalt(II) iodide dihydrate. A recent preprint on bioRxiv reported its use in targeted cancer therapy, where the compound was conjugated with a tumor-specific ligand to deliver cobalt ions selectively to cancer cells. The study observed significant cytotoxicity in vitro, suggesting a promising avenue for further investigation. However, the researchers cautioned that more preclinical studies are needed to assess its safety and efficacy in vivo.

Despite these promising developments, challenges remain in the widespread adoption of Cobalt(II) iodide dihydrate. Issues such as stability under physiological conditions and potential toxicity at higher concentrations need to be addressed. Future research directions may include the development of novel formulations or derivatives to mitigate these concerns while retaining the compound's beneficial properties.

In conclusion, Cobalt(II) iodide dihydrate (CAS 13455-29-3) continues to be a compound of significant interest across multiple disciplines. Its applications in catalysis, material science, and biomedicine highlight its versatility and potential for innovation. As research progresses, it is expected that new and exciting uses for this compound will emerge, further solidifying its importance in the scientific community.